2-[(E)-(2,6-Dichlorophenyl)methylideneamino]-1-hydroxyguanidine

• CAS No.: 24047-25-4
• Product Name: 2-[(E)-(2,6-Dichlorophenyl)methylideneamino]-1-hydroxyguanidine
• Molecular Formula: C₈H₈Cl₂N₄O
• Molecular Weight: 247.08 g/mol
• IUPAC Name: 2-[(E)-(2,6-dichlorophenyl)methylideneamino]-1-hydroxyguanidine
• Standard InChI: InChI=1S/C8H8Cl2N4O/c9-6-2-1-3-7(10)5(6)4-12-13-8(11)14-15/h1-4,15H,(H3,11,13,14)/b12-4+
• Standard InChIKey: QKIQJNNDIWGVEH-UUILKARUSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=N/N=C(\N)/NO)Cl
• SMILES: C1=CC(=C(C(=C1)Cl)C=NN=C(N)NO)Cl
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=NN=C(N)NO)Cl
• Description: Guanoxabenz is an α2 adrenergic receptor agonist.
• Related CAS: 23256-40-8 (mono-hydrochloride); 27818-21-9 (unspecified hydrochloride)
• Synonyms: 1-(2,6-dichlorobenzylideneamino)-3-hydroxyguanidine; guanoxabenz; guanoxabenz hydrochloride; guanoxabenz monohydrochloride
• Reference: [1]. Uhlén S, et al. Characterization of the enzymatic activity for biphasic competition by guanoxabenz (1-(2,6-dichlorobenzylidene-amino)-3-hydroxyguanidine) at alpha2-adrenoceptors. I. Description of an enzymatic activity in spleen membranes. Biochem Pharmacol. 1998 Nov 1;56(9):1111-9.[2]. Dambrova M, et al. Characterization of the enzymatic activity for biphasic competition by guanoxabenz (1-(2,6-dichlorobenzylidene-amino)-3-hydroxyguanidine) at alpha2-adrenoceptors. II. Description of a xanthine-dependent enzymatic activity in spleen cytosol. Biochem Pharmacol. 1998 Nov 1;56(9):1121-8.[3]. Dambrova M, et al. Characterization of Guanoxabenz reducing activity in rat brain. Pharmacol Toxicol. 1998 Oct;83(4):158-63.
• PubChem Compound: 9567831
• Last Modified: Nov 11 2021